![molecular formula C21H26N2O2 B4757854 N'-(4-tert-butylcyclohexylidene)-2-hydroxy-1-naphthohydrazide](/img/structure/B4757854.png)
N'-(4-tert-butylcyclohexylidene)-2-hydroxy-1-naphthohydrazide
Overview
Description
N-(4-tert-butylcyclohexylidene)-2-hydroxy-1-naphthohydrazide, also known as BNPP, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound belongs to the class of hydrazide derivatives and has been studied extensively for its unique properties and mechanism of action.
Mechanism of Action
The mechanism of action of N'-(4-tert-butylcyclohexylidene)-2-hydroxy-1-naphthohydrazide is not fully understood. However, studies have shown that it acts as an inhibitor of the enzyme carbonic anhydrase, which is involved in the regulation of pH in cells. This compound has also been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. This compound has also been shown to have anti-inflammatory effects by inhibiting the production of inflammatory cytokines. Additionally, it has been found to have antimicrobial properties against a variety of microorganisms.
Advantages and Limitations for Lab Experiments
One of the advantages of using N'-(4-tert-butylcyclohexylidene)-2-hydroxy-1-naphthohydrazide in lab experiments is its ability to inhibit the growth of cancer cells, making it a potential candidate for the development of anticancer drugs. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for the research and development of N'-(4-tert-butylcyclohexylidene)-2-hydroxy-1-naphthohydrazide. One potential area of research is the development of this compound-based anticancer drugs. Another potential area of research is the investigation of the mechanism of action of this compound and its potential applications in the treatment of other diseases such as inflammation and infection. Additionally, further studies are needed to determine the optimal dosage and administration of this compound for its potential therapeutic uses.
Scientific Research Applications
N'-(4-tert-butylcyclohexylidene)-2-hydroxy-1-naphthohydrazide has been used extensively in scientific research for its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. It has been found to exhibit a wide range of biological activities, including antitumor, anti-inflammatory, and antimicrobial properties.
properties
IUPAC Name |
N-[(4-tert-butylcyclohexylidene)amino]-2-hydroxynaphthalene-1-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O2/c1-21(2,3)15-9-11-16(12-10-15)22-23-20(25)19-17-7-5-4-6-14(17)8-13-18(19)24/h4-8,13,15,24H,9-12H2,1-3H3,(H,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FZVVRZITXYNODP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1CCC(=NNC(=O)C2=C(C=CC3=CC=CC=C32)O)CC1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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